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For researchers in oncology, developmental biology, and epigenetics, the accurate detection of

Enhancer of Zeste Homolog 2 (EZH2) is critical. As the catalytic subunit of the Polycomb

Repressive Complex 2 (PRC2), EZH2 plays a pivotal role in gene silencing and is a key target

in drug development. The specificity and reliability of the antibodies used to detect EZH2 are

therefore paramount for generating reproducible and meaningful data. This guide provides a

comparative overview of commercially available EZH2 antibodies, summarizing their

performance in various applications based on manufacturer's data and independent validation

projects.

Performance Comparison of EZH2 Antibodies
The following tables summarize the validated applications and available validation data for

several commercially available EZH2 antibodies. This information has been compiled from

manufacturer datasheets, the Human Protein Atlas, and the ENCODE Consortium's antibody

validation database.

Table 1: EZH2 Antibody Performance in Western Blot (WB) and Immunoprecipitation (IP)
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Vendor
Catalog
Number

Type Host
Western
Blot (WB)
Validation

Immunopre
cipitation
(IP)
Validation

Cell Signaling

Tech.

#5246

(D2C9)
Monoclonal Rabbit

Validated in

various cell

lines. User

review

confirms

detection of

endogenous

levels.

Validated.

Caution: A

study has

reported

cross-

reactivity with

the RNA-

binding

protein SAFB

in mouse

embryonic

stem cells

under specific

ChIP buffer

conditions.[1]

Proteintech 21800-1-AP Polyclonal Rabbit

Validated in

multiple cell

lines

including

HepG2, Raji,

and DU 145.

Validated.

Diagenode C15410039 Polyclonal Rabbit

Specificity

confirmed by

siRNA

knockdown in

HeLa cells.

Validated.

Thermo

Fisher Sci.
36-6300 Polyclonal Rabbit

Validated in

human and

mouse

samples.

Validated.

Validation & Comparative

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pmc.ncbi.nlm.nih.gov/articles/PMC10259849/
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3119701?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Abcam ab307646 Monoclonal Rabbit

Validated in

various cell

lines.

Validated.

Elabscience E-AB-63477 Polyclonal Rabbit

Knockout

(KO)

validated in

HeLa cells.

Not explicitly

stated.

Table 2: EZH2 Antibody Performance in Chromatin Immunoprecipitation (ChIP/ChIP-seq) and

Immunofluorescence (IF)/Immunohistochemistry (IHC)
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Vendor
Catalog
Number

Type Host
ChIP/ChIP-
seq
Validation

Immunofluo
rescence
(IF) /
Immunohist
ochemistry
(IHC)
Validation

Cell Signaling

Tech.

#5246

(D2C9)
Monoclonal Rabbit

Validated for

ChIP and

ChIP-seq.

Validated for

Immunofluore

scence

(Immunocyto

chemistry

and Frozen)

and

Immunohisto

chemistry

(Paraffin).

Proteintech 21800-1-AP Polyclonal Rabbit
Not explicitly

stated.

Validated for

Immunofluore

scence in

HepG2 cells.

Diagenode C15410039 Polyclonal Rabbit

Validated for

ChIP-qPCR

and ChIP-seq

in K562 cells.

Validated for

Immunofluore

scence in

HeLa cells.

Thermo

Fisher Sci.
36-6300 Polyclonal Rabbit

Validated for

ChIP.

Validated for

Immunocytoc

hemistry and

Immunohisto

chemistry

(Paraffin) in

human colon

carcinoma

and mouse

testis.
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Abcam ab307646 Monoclonal Rabbit
Validated for

ChIP.

Validated for

Immunocytoc

hemistry/Imm

unofluoresce

nce in NCCIT

and B16-F10

cells.

Human

Protein Atlas
HPA029131 Polyclonal Rabbit Not available.

Supported for

Immunocytoc

hemistry in U-

251 MG cells

and Validated

for

Immunohisto

chemistry.[2]

ENCODE

Project

Active Motif

39639
Polyclonal Rabbit

Characterize

d to

ENCODE

standards

with

exemption,

deemed a

well-

established

antibody lot.

ChIP-seq

comparison

with

H3K27me3

antibody

shows high

correlation.[3]

Not available

from

ENCODE.
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Signaling Pathway and Experimental Workflow
Diagrams
To provide a better context for EZH2-related research, the following diagrams illustrate the core

signaling pathway involving EZH2 and a typical workflow for antibody validation.
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EZH2 Signaling Pathway

Polycomb Repressive Complex 2 (PRC2)

EZH2

Histone H3

Methylates K27

EED SUZ12

H3K27me3

becomes

Target Gene Transcription

Represses

Gene Silencing
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Antibody Validation Workflow

Select Candidate
EZH2 Antibody

Western Blot (WB)
- Check for single band at
  correct molecular weight

- Use positive/negative
  cell line controls

- KO/siRNA validation

Immunoprecipitation (IP)
- IP followed by WB

- Mass Spectrometry to
  identify co-precipitated

  proteins (check for off-targets)

Chromatin IP (ChIP)
- ChIP-qPCR on known
  target gene promoters

- ChIP-seq for genome-wide
  specificity

Immunofluorescence (IF) /
Immunohistochemistry (IHC)

- Check for correct subcellular
  localization (nuclear)
- Compare with known
  expression patterns

Antibody is Specific
and Reliable

Pass

Antibody is Not Specific
or Reliable

FailPass FailPass Fail Pass Fail
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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